2,5-dimethyl-N-p-tolylaniline

• CAS No.: 34160-15-1
• Molecular Formula: C15H17N
• Molecular Weight: 211.3 g/mol
• IUPAC Name: 2,5-dimethyl-N-(4-methylphenyl)aniline
• InChI: InChI=1S/C15H17N/c1-11-5-8-14(9-6-11)16-15-10-12(2)4-7-13(15)3/h4-10,16H,1-3H3
• InChI Key: RIZPFWRJZZTLDC-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)NC2=C(C=CC(=C2)C)C

Description

2,5-Dimethyl-N-p-tolylaniline (systematic name: N-(4-methylphenyl)-2,5-dimethylaniline) is a substituted aniline derivative featuring a p-tolyl group (4-methylphenyl) attached to the nitrogen atom of a 2,5-dimethylaniline backbone. The compound’s structure combines aromatic methyl substituents and an N-aryl group, influencing its physicochemical properties, such as solubility, stability, and reactivity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table compares 2,5-dimethyl-N-p-tolylaniline with analogous aromatic amines and substituted anilines, based on molecular features, applications, and reactivity:

Compound	Molecular Formula	Molecular Weight (g/mol)	Substituents	Key Applications/Properties	Evidence Source
2,5-Dimethyl-N-p-tolylaniline	C₁₅H₁₇N	~211.31 (calculated)	N-p-tolyl, 2,5-dimethyl	Potential intermediate in dye synthesis, ligand in coordination chemistry	N/A (extrapolated)
2,5-Dimethylaniline	C₈H₁₁N	122.19	2,5-dimethyl	Precursor for azo dyes, rubber chemicals
m-Tolylenediamine	C₇H₁₀N₂	122.17	2,4-diamino, toluene backbone	Hair dye component, epoxy resin hardener
2,5-Dimethoxy-N-[(3-nitrophenyl)methyl]aniline	C₁₅H₁₆N₂O₄	288.30	2,5-dimethoxy, N-(3-nitrobenzyl)	Photochemical research, nitroaromatic reactivity studies

Key Observations:

In contrast, 2,5-dimethoxy-N-[(3-nitrophenyl)methyl]aniline (from ) features electron-withdrawing nitro and methoxy groups, which may increase its reactivity in electrophilic substitution reactions .

Applications: 2,5-Dimethylaniline is industrially significant in synthesizing azo dyes (e.g., Naphtoelan Fast Scarlet GG) and agrochemicals . m-Tolylenediamine, despite structural similarities, is primarily used in hair dyes and polymers, highlighting how minor structural changes (e.g., diamino vs. monoamino groups) drastically alter utility .

Reactivity :

• The N-p-tolyl substitution in 2,5-dimethyl-N-p-tolylaniline likely reduces nucleophilicity at the nitrogen compared to unsubstituted anilines, affecting its participation in condensation or diazotization reactions.

Research Findings and Limitations

• Synthesis Challenges : Derivatives like 2,5-dimethyl-N-p-tolylaniline require multi-step synthesis, often involving Ullmann coupling or Buchwald-Hartwig amination, which are less commonly documented than the preparation of simpler dimethylanilines .